Cas no 2165687-45-4 ((3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol)

• Product Name: (3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol
• CAS No: 2165687-45-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5043485
• Update Time: 2025-06-11

(3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-[2-(3-methylphenyl)ethynyl]pyrrolidin-3-ol
• (3S,4R)-4-(m-Tolylethynyl)pyrrolidin-3-ol
• (3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol

• Inchi： 1S/C13H15NO/c1-10-3-2-4-11(7-10)5-6-12-8-14-9-13(12)15/h2-4,7,12-15H,8-9H2,1H3/t12-,13-/m1/s1
• InChI Key： WRKRWJLOIQHSMR-CHWSQXEVSA-N
• SMILES： O[C@@H]1CNC[C@H]1C#CC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Additional information on (3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol

Comprehensive Overview of (3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol (CAS No. 2165687-45-4)

The compound (3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol, with CAS No. 2165687-45-4, is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including a pyrrolidine ring and an ethynyl linkage to a 3-methylphenyl group, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the key reasons for the growing interest in (3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol is its stereochemistry. The (3S,4R) configuration ensures high enantiomeric purity, which is critical for achieving desired biological activity. This aligns with the pharmaceutical industry's focus on chiral synthesis and stereoselective catalysis, topics frequently searched in academic and industrial databases. The compound's pyrrolidin-3-ol moiety also contributes to its solubility and bioavailability, making it a promising candidate for further optimization.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS No. 2165687-45-4 has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. This compound's versatility allows it to serve as a building block for small-molecule inhibitors and GPCR modulators, addressing hot topics such as neurodegenerative diseases and cancer therapeutics. Its ethynyl group further enables click chemistry applications, a technique widely discussed in modern synthetic chemistry forums.

From a synthetic perspective, (3S,4R)-4-[2-(3-Methylphenyl)ethynyl]pyrrolidin-3-ol exemplifies the convergence of green chemistry and atom economy. Researchers are exploring sustainable routes for its production, minimizing waste and energy consumption—a priority in today's environmentally conscious research landscape. The compound's 3-methylphenyl substituent also offers opportunities for structure-activity relationship (SAR) studies, a common search query among medicinal chemists.

In summary, CAS No. 2165687-45-4 represents a compelling case study in modern chemical innovation. Its relevance to drug discovery, chiral synthesis, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is likely to remain a focal point for researchers addressing pressing health challenges through molecular design.